Cas no 52222-35-2 (Benzoic acid, 3-amino-, octyl ester)

Benzoic acid, 3-amino-, octyl ester structure
52222-35-2 structure
Product Name:Benzoic acid, 3-amino-, octyl ester
CAS No:52222-35-2
MF:C15H23NO2
MW:249.34862446785
CID:360137
PubChem ID:12250026
Update Time:2025-04-19

Benzoic acid, 3-amino-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-, octyl ester
    • octyl 3-aminobenzoate
    • DTXSID50482377
    • SCHEMBL6332448
    • AKOS012754265
    • 52222-35-2
    • Inchi: 1S/C15H23NO2/c1-2-3-4-5-6-7-11-18-15(17)13-9-8-10-14(16)12-13/h8-10,12H,2-7,11,16H2,1H3
    • InChI Key: RAXSNRAVDGVYCR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)N)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 249.17299
  • Monoisotopic Mass: 249.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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